Cas no 923-32-0 (DL-Cystine)

DL-Cystine is a racemic mixture of the amino acid cystine, composed of both D- and L-enantiomers. It serves as a key intermediate in biochemical and pharmaceutical applications due to its disulfide bond structure, which contributes to protein stability and redox reactions. DL-Cystine is commonly used in cell culture media, nutritional supplements, and as a precursor for synthesizing other biologically active compounds. Its stability under physiological conditions and role in supporting cellular metabolism make it valuable in research and industrial processes. The compound is typically supplied as a white crystalline powder with high purity, ensuring consistent performance in laboratory and production settings.

DL-Cystine structure

Product Name:DL-Cystine

CAS No:923-32-0

MF:C₆H₁₂N₂O₄S₂

MW:240.300478935242

MDL:MFCD00084652

CID:40236

PubChem ID:595

Update Time:2025-06-06

DL-Cystine Chemical and Physical Properties

Names and Identifiers

- 3,3'-Disulfanediylbis(2-aminopropanoic acid)
- Cystine (DL- and meso- mixture)
- DL-Cystine (H-DL-Cys-OH)
- Ferrousfluoride
- (±)-3,3'-Dithiobis(2-aminopropionicacid)
- (H-DL-Cys-OH) 2
- CYSTINE (DL AND MESO-MIXTURE)
- DL-Cysteine-15N
- DL-CYSTINE CRYSTALLINE
- DL-CYSTINE,MESOFREE
- meso-Cystine
- (±)-3,3′-Dithiobis(2-aminopropionicacid)
- Cystine,DL- (8CI)
- NSC 203781
- DL-Cystine
- Cystine, DL- (8CI)
- DL
- 2-Amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
- NSC203781
- AKOS000121517
- CYSTINE, (L)
- 2-amino-3-(2-amino-3-hydroxy-3-oxopropyl)disulfanylpropansäure
- Dicysteine
- Q27102343
- L-Cystin;Acetylcysteine Impurity A;3,3'-Dithiodialanine
- NSC-205366
- SY033311
- BDBM86199
- .beta.,.beta.'-dicarboxydiethyl disulfide
- SR-01000872746
- CHEMBL366563
- Alanine,3'-dithiobis-
- (2R)-2-amino-3-{[(2S)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
- C-9765
- DTXSID50859005
- Pharmakon1600-01300099
- NSC-755897
- HY-W013940
- .beta.,.beta.'-Dithiobisalanine
- Cysteine disulfide
- CS-W014656
- .beta.,.beta.'-dicarboxydiethyldisulfide
- CHEBI:17376
- .beta.,.beta.'-Diamino-.beta.,.beta.'-dicarboxydiethyl disulfide
- Bis(.beta.-amino-.beta.-carboxyethyl) disulfide
- (+/-)-3,3'-Dithiobis(2-aminopropionicacid)
- Cystine,(S)
- NSC755897
- 5228F255-51E7-421E-8A05-4687B20118CB
- STL163324
- DL-Cystine, free base
- DA-52600
- EN300-34180
- MFCD00064228
- .beta.,.beta.'-Dithiodialanine
- AS-66164
- CAS_595
- SBI-0207067.P001
- NS00100003
- FD21212
- AKOS016050601
- SCHEMBL10224
- L-3,3'-dithiodialanine
- Z56346947
- DB-052986
- MFCD00084652
- SR-01000872746-1
- Cystine acid
- SY036878
- cystine
- CAS_67678
- C01420
- BRD-A15397381-001-02-5
- Cystin
- Propanoic acid,3'-dithiobis[2-amino-, [R-(R*,R*)]-
- Alanine,3'-dithiodi-
- NCGC00164531-03
- 2-amino-3-[(2-amino-3-hydroxy-3-oxo-propyl)disulfanyl]propanoic acid
- 3,3'-Dithiobis(2-aminopropionic acid)
- 923-32-0
- SY038309
- (-)-Cystine
- NCGC00164531-02
- cistina
- (H-Cys-OH)
- alpha-Diamino-beta-dithiolactic acid
- Cystine_RamanathanGurudeeban
- NSC13203
- Bis(.beta.-amino-.beta.-carboxyethyl)disulfide
- BCP29195
- Zystin
- DL-Cystine, 99%
- NSC_67678
- NSC205366
- DL-Cystine (H-DL-Cys(1)-OH.H-DL-Cys(1)-OH)
- NSC_595
- BBL011587
- NCGC00164531-01
- NSC-203781
- MDL： MFCD00084652
- Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
- InChI Key： LEVWYRKDKASIDU-UHFFFAOYSA-N
- SMILES： O=C(C(CSSCC(C(O)=O)N)N)O

Computed Properties

Exact Mass: 240.02400
Monoisotopic Mass: 240.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -6.3
Topological Polar Surface Area: 177A^2

Experimental Properties

Color/Form: White hexagonal tabular crystals or white crystalline powder
Density: 1.358 (estimate)
Melting Point: 227 °C (dec.) (lit.)
Boiling Point: 468.2℃ at 760 mmHg
Flash Point: 237 °C
Refractive Index: 1.6000 (estimate)
Solubility: 1 M HCl: soluble
Water Partition Coefficient: Soluble in dilute acid and alkali solution, highly soluble in water, not soluble in alcohol.
PSA: 177.24000
LogP: 0.59220
Merck: 2782
pka: 2.1(at 35℃)
Solubility: Soluble in dilute acid and alkali solutions, extremely insoluble in water, insoluble in ethanol

DL-Cystine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38-22
Safety Instruction： S37/39-S26-S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38; R22
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

DL-Cystine Customs Data

HS CODE：29309014
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Cystine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0518-5g	DL-Cystine	923-32-0	98.0%(LC&T),DL- and meso- mixture	5g	￥1040.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0518-1g	DL-Cystine	923-32-0	98.0%(LC&T),DL- and meso- mixture	1g	￥360.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R001837-1g	DL-Cystine	923-32-0	98%	1g	￥29	2024-05-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R001837-25g	DL-Cystine	923-32-0	98%	25g	￥153	2024-05-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R001837-5g	DL-Cystine	923-32-0	98%	5g	￥45	2024-05-20
TRC	C997850-1g	DL-Cystine	923-32-0		1g	$ 69.00	2023-09-08
TRC	C997850-5g	DL-Cystine	923-32-0		5g	$ 70.00	2022-06-06
TRC	C997850-25g	DL-Cystine	923-32-0		25g	$ 95.00	2022-06-06
TRC	C997850-50g	DL-Cystine	923-32-0		50g	$ 164.00	2023-04-17
TRC	C997850-100g	DL-Cystine	923-32-0		100g	$ 261.00	2023-04-17

DL-Cystine Production Method

Production Method 1

56-89-3

923-32-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Salicylaldehyde Solvents: Water
1.2 Reagents: Ammonia Solvents: Water

Reference

: Preparation of DL-cystine

, Japan, , ,

Production Method 2

1809257-97-3

1809258-16-9

923-32-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 16 h, reflux

Reference

: Biosynthesis of thiomarinol A and related metabolites of Pseudoalteromonas sp. SANK 73390

Murphy, Annabel C.; Gao, Shu-Shan; Han, Li-Chen; Carobene, Simon; Fukuda, Daisuke; et al, Chemical Science, 2014, 5(1), 397-402

Production Method 3

3374-22-9

923-32-0

Reaction Conditions

1.1 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) , Disodium sulfide , Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; 60 min, rt
1.2 Reagents: Benzaldehyde, S-benzoylthiooxime Catalysts: Zinc acetate Solvents: Tetrahydrofuran , Water ; 37 °C
1.3 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) , Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; 1 h, rt

Reference

: Core-Cross-Linking of Polymeric Micelles by Di-para-Substituted S-Aroylthiooximes as Linkers for Controlled H2S Release

Rong, Fan; Wang, Tengjiao ; Wang, Kun; Zhou, Qian; Peng, Haowei; et al, ACS Macro Letters, 2022, 11(5), 622-629

Production Method 4

56-89-3

923-32-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Titanium chloride (TiCl3) Solvents: Water ; 10 min, rt
1.2 Reagents: 2,5-Pyrrolidinedione, potassium salt (1:1) ; 25 min, 60 °C; 10 min, 60 °C

Reference

: Evaluation of in vitro antimicrobial and in vivo cytotoxic properties of some novel titanium-based coordination complexes

Sheikh, Chanmiya; Hossain, Mohammad Shamim; Easmin, Mosammat Sabina; Islam, Mohammad Saidul; Rashid, Mamunur, Biological & Pharmaceutical Bulletin, 2004, 27(5), 710-713

Production Method 5

923-32-0

Reaction Conditions

Reference

: Racemic cysteine and inactive cystine, as well as DL-S-benzyl-N-acetylcysteine

, United Kingdom, , ,

Production Method 6

923-32-0

Reaction Conditions

Reference

: L- and DL-Cysteine hydrochloride, or DL-cystine by acid hydrolysis of keratins

, Federal Republic of Germany, , ,

Production Method 7

923-32-0

Reaction Conditions

Reference

: Synthesis of dl-cystine

Furuta, Takao; Ishimaru, Toshiyasu, Nippon Kagaku Zasshi, 1968, 89(7), 716-17

Production Method 8

52-90-4

923-32-0

Reaction Conditions

1.1 Reagents: 3,6-Bis(2-pyridyl)-1,2,4,5-tetrazine Solvents: Water ; 18 min, 40 °C

Reference

: 3,6-Di(pyridin-2-yl)-1,2,4,5-tetrazine (pytz) mediated metal-free mild oxidation of thiols to disulfides in aqueous medium

Samanta, Suvendu; Ray, Shounak; Ghosh, Abhisek Brata; Biswas, Papu, RSC Advances, 2016, 6(45), 39356-39363

Production Method 9

56-89-3

923-32-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Salicylaldehyde Solvents: Water ; 1 h, heated
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Microwave racemization method for optically active amino acid or salt

, China, , ,

Production Method 10

3374-22-9

923-32-0

Reaction Conditions

1.1 Reagents: Sodium carbonate , Ferrous sulfate heptahydrate ; pH 7 - 8; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Method for preparing D,L-cystine

, Korea, , ,

Production Method 11

56-89-3

923-32-0

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt → 185 °C; 130 - 185 °C

Reference

: DL-cystine preparation and research

Lu, Wei, Anjisuan He Shengwu Ziyuan, 2010, 32(3), 49-51

Production Method 12

25683-09-4

923-32-0

Reaction Conditions

1.1 Catalysts: Thallium(III) trifluoroacetate Solvents: Tetrahydrofuran ; 0 °C

Reference

: Thallium(III) Trifluoroacetate

Sibi, Mukund P.; Carpenter, Nancy E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 13

923-32-0

Reaction Conditions

Reference

: Preparation of amino acids or organic acids by decomposition of protein fibers with subcritical water

, Japan, , ,

Production Method 14

923-32-0

Reaction Conditions

Reference

: Disulfide-bridge formation through solvent-free oxidation of thiol amino acids catalyzed by peroxidase or hemin on mineral supports

Guibe-Jampel, Eryka; Therisod, Michel, Journal of the Chemical Society, 1999, (21), 3067-3068

Production Method 15

923-32-0

Reaction Conditions

Reference

: Racemization of L-α-amino acids

Fang, Baiying; Feng, Dayan, Huaxue Yanjiu Yu Yingyong, 1997, 9(1), 40-44

Production Method 16

923-32-0

Reaction Conditions

Reference

: Racemization of optically active cysteine

, Japan, , ,

Production Method 17

923-32-0

Reaction Conditions

Reference

: Studies on nitroxides. (IV). Oxidation of cysteine by 2,2,6,6-tetramethyl-4-hydroxypiperidine-1-oxyl

Liu, Youcheng; Wang, Xiuzhi; Liu, Zhongli, Gaodeng Xuexiao Huaxue Xuebao, 1983, 4(2), 257-9

Production Method 18

923-32-0

Reaction Conditions

Reference

: (±)-Cysteine and cystine

, Japan, , ,

Production Method 19

923-32-0

Reaction Conditions

Reference

: DL-Cysteine hydrochloride

, Poland, , ,

Production Method 20

923-32-0

Reaction Conditions

Reference

: DL-Cystine and DL-2-guanidino-2-thiazoline-4-carboxylic acid

, Federal Republic of Germany, , ,

DL-Cystine Raw materials

DL-Cystine Preparation Products

DL-Cystine (923-32-0)

DL-Cystine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:923-32-0)DL-Cystine

Order Number:A1205730

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:57

Price ($):176.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:923-32-0)Cystine (DL- and meso- mixture)；≥ 98.0%

Order Number:LE12374

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:07

Price ($):discuss personally

Email:18501500038@163.com

DL-Cystine Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

Related Categories

923-32-0 (DL-Cystine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:923-32-0)DL-Cystine

Purity:99%

Quantity:100g

Price ($):176.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:923-32-0)Cystine (DL- and meso- mixture)；≥ 98.0%

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 923-32-0 (DL-Cystine)

DL-Cystine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

DL-Cystine Security Information

DL-Cystine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

DL-Cystine Pricemore >>

DL-Cystine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

DL-Cystine Raw materials

DL-Cystine Preparation Products

DL-Cystine Suppliers

DL-Cystine Related Literature

Related Categories

923-32-0 (DL-Cystine) Related Products